N-(2-ethoxyphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-ethoxyphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C22H22N2O3/c1-3-27-20-12-5-4-11-19(20)23-21(25)18-10-7-13-24(22(18)26)15-17-9-6-8-16(2)14-17/h4-14H,3,15H2,1-2H3,(H,23,25)
• InChI Key: BLNOEBPPUAPQEM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2=CC=CN(C2=O)CC3=CC=CC(=C3)C
• Molecular Formula: C22H22N2O3
• Molecular Weight: 362.4 g/mol

Description

N-(2-ethoxyphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as EMD 57033, is a chemical compound that has been widely used in scientific research due to its potential applications in various fields. This compound is a member of the dihydropyridine family of compounds, which are known for their diverse biological and pharmacological properties. In

Scientific Research Applications

Molecular Structure and Properties

Compounds with a dihydropyridine core, similar to the one described, are often studied for their unique structural properties. For instance, a study by Detert et al. (2018) focuses on a related compound, highlighting its molecular structure, where the planar ethoxyphenyl group attached to the pyridine ring is significantly twisted, which might influence its interaction with biological targets or other molecules. Such structural insights are crucial for understanding the compound's reactivity and potential applications in medicinal chemistry (Detert, Bachon, & Schollmeyer, 2018).

Synthetic Pathways and Derivatives

Research also delves into the synthesis of novel compounds that share the dihydropyridine backbone. For example, Bakhite, Al‐Sehemi, & Yamada (2005) discuss the preparation of ethoxycarbonyl-containing thienopyridine derivatives from related precursors, which may lead to the development of new materials or therapeutic agents. The study outlines a synthetic pathway that could be adapted or serve as inspiration for synthesizing compounds like "N-(2-ethoxyphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide" and exploring their potential applications (Bakhite, Al‐Sehemi, & Yamada, 2005).

Biological Activity

The dihydropyridine core is often associated with biological activity, particularly in the development of pharmaceutical agents. Although the requirement excludes information related to drug use, dosage, and side effects, it's worth noting that the structural motif of dihydropyridines is widely explored in drug design for various therapeutic areas. The research by Schroeder et al. (2009) on a selective Met kinase inhibitor showcases the potential of dihydropyridine derivatives in oncology, hinting at the broad applicability of this structural class in medicinal chemistry (Schroeder et al., 2009).

Crystallography and Material Science

The crystallographic analysis of compounds with a dihydropyridine structure, such as those studied by Zhong et al. (2010), can provide valuable insights into their solid-state properties, intermolecular interactions, and potential as materials or molecular components in larger systems. Understanding these properties can lead to applications in material science, nanotechnology, and supramolecular chemistry (Zhong et al., 2010).